Cas no 138042-14-5 (3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester)
138042-14-5 structure
Product Name:3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
CAS No:138042-14-5
MF:C10H11NO3
MW:193.199242830276
CID:1249448
PubChem ID:71726949
Update Time:2025-04-20
3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
- 138042-14-5
- methyl 1-allyl-6-oxo-1,6-dihydropyridine-3-carboxylate
- DB-416766
- methyl 6-oxo-1-(prop-2-en-1-yl)-1,6-dihydropyridine-3-carboxylate
- SCHEMBL16672350
- AKOS040819119
-
- Inchi: 1S/C10H11NO3/c1-3-6-11-7-8(10(13)14-2)4-5-9(11)12/h3-5,7H,1,6H2,2H3
- InChI Key: ATDAYUCVTVCDSC-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(N(C=1)CC=C)=O)=O
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 76.07
3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
138042-14-5 (3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester) Related Products
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